Cas no 1184375-73-2 (4-(2,2-difluoroethoxy)benzonitrile)

• Product Name: 4-(2,2-difluoroethoxy)benzonitrile
• CAS No: 1184375-73-2
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 2615774
• PubChem ID: 50896673
• Update Time: 2025-04-21

4-(2,2-difluoroethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluoroethoxy)benzonitrile
• EN300-1082774
• 1184375-73-2
• CS-0231416
• DTXCID40629698
• STL414764
• SCHEMBL20766303
• XDMBVXZTLFQXJF-UHFFFAOYSA-N
• DTXSID40678949
• AKOS005169404

• MDL： MFCD12807530
• Inchi： 1S/C9H7F2NO/c10-9(11)6-13-8-3-1-7(5-12)2-4-8/h1-4,9H,6H2
• InChI Key： XDMBVXZTLFQXJF-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(C#N)=CC=1)F

Computed Properties

• Exact Mass: 183.04957017Da
• Monoisotopic Mass: 183.04957017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Color/Form: NA
• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 277.7±40.0 ºC (760 Torr),
• Flash Point: 121.8±27.3 ºC,
• Solubility: Very slightly soluble (0.35 g/l) (25 º C),

4-(2,2-difluoroethoxy)benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers